Cas no 77168-38-8 (2-(Methylthio)-4-(1H-pyrazol-4-yl)pyrimidine)

• Product Name: 2-(Methylthio)-4-(1H-pyrazol-4-yl)pyrimidine
• CAS No: 77168-38-8
• MF: C₈H₈N₄S
• MW: 192.240919113159
• MDL: MFCD16090001
• CID: 2104620
• PubChem ID: 49757577
• Update Time: 2025-06-22

2-(Methylthio)-4-(1H-pyrazol-4-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(methylthio)-4-(1H-pyrazol-4-yl)Pyrimidine
• 2-(methylsulfanyl)-4-(1H-pyrazol-4-yl)pyrimidine
• MFTWENFCNISTOG-UHFFFAOYSA-N
• FCH1141150
• AX8314435
• AKOS015994511
• DTXSID501259102
• SS-3250
• SCHEMBL2028076
• 2-methylsulfanyl-4-(1H-pyrazol-4-yl)pyrimidine
• DA-27638
• G72378
• CDA16838
• 77168-38-8
• MFCD16090001
• CS-0358851
• 2-(Methylthio)-4-(1H-pyrazol-4-yl)pyrimidine

• MDL： MFCD16090001
• Inchi： 1S/C8H8N4S/c1-13-8-9-3-2-7(12-8)6-4-10-11-5-6/h2-5H,1H3,(H,10,11)
• InChI Key： MFTWENFCNISTOG-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=CC(C2C=NNC=2)=N1

Computed Properties

• Exact Mass: 192.04696745g/mol
• Monoisotopic Mass: 192.04696745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.8
• XLogP3: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(Methylthio)-4-(1H-pyrazol-4-yl)pyrimidine

Comprehensive Overview of 2-(Methylthio)-4-(1H-pyrazol-4-yl)pyrimidine (CAS No. 77168-38-8)

2-(Methylthio)-4-(1H-pyrazol-4-yl)pyrimidine (CAS No. 77168-38-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a pyrimidine core substituted with a methylthio group and a pyrazole moiety, exhibits versatile reactivity, making it a valuable intermediate in organic synthesis. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The growing interest in 2-(Methylthio)-4-(1H-pyrazol-4-yl)pyrimidine is reflected in its frequent appearance in scientific literature and patent filings. Its CAS No. 77168-38-8 serves as a critical identifier for regulatory and commercial purposes. The compound's pyrimidine-pyrazole hybrid structure aligns with current trends in fragment-based drug design, where researchers prioritize small molecules with high binding affinity and selectivity. This has led to a surge in queries about its synthesis, purity, and scalability, particularly from pharmaceutical companies and academic institutions.

One of the most searched questions related to 2-(Methylthio)-4-(1H-pyrazol-4-yl)pyrimidine revolves around its solubility and stability under various conditions. Studies indicate that the compound demonstrates moderate solubility in polar organic solvents like DMSO and methanol, which is advantageous for formulation development. Additionally, its thermal stability up to 200°C makes it suitable for high-temperature reactions, a feature highly sought after in process chemistry. These properties are often highlighted in discussions about heterocyclic building blocks and pharmaceutical intermediates.

In the context of green chemistry, 2-(Methylthio)-4-(1H-pyrazol-4-yl)pyrimidine has been evaluated for its compatibility with eco-friendly synthetic routes. Recent publications emphasize its role in catalytic C–N bond-forming reactions, a hotspot in sustainable chemistry research. The compound's methylthio group acts as a leaving group in nucleophilic substitution reactions, enabling the construction of more complex architectures. This aligns with the industry's shift toward atom-economical processes, a topic frequently searched by synthetic chemists.

From a commercial perspective, suppliers of CAS No. 77168-38-8 often highlight its high purity (>98%) and availability in bulk quantities. The demand for this compound has risen parallel to the expansion of contract research organizations (CROs) specializing in medicinal chemistry. Analytical data, including HPLC chromatograms and NMR spectra, are commonly requested to ensure batch-to-batch consistency, addressing another frequent query from quality control professionals.

Looking ahead, 2-(Methylthio)-4-(1H-pyrazol-4-yl)pyrimidine is poised to play a pivotal role in emerging therapeutic areas such as targeted protein degradation and covalent inhibitor design. Its structural motifs are being investigated for compatibility with PROTACs (Proteolysis Targeting Chimeras), a cutting-edge technology in oncology drug development. This connection to innovative therapeutic modalities further elevates its profile in both academic and industrial settings, ensuring its continued relevance in chemical research.